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A Comparative Guide to the Water Vapor Transmission Rate of Poly(nonafluorohexyl

methacrylate) and Alternative Polymer Films

For researchers, scientists, and drug development professionals, selecting the appropriate

polymer film with a low water vapor transmission rate (WVTR) is critical for protecting sensitive

pharmaceutical products from moisture-induced degradation. This guide provides a

comparative analysis of the expected moisture barrier properties of poly(nonafluorohexyl

methacrylate) films against a range of common and high-performance polymer films.

While specific quantitative WVTR data for poly(nonafluorohexyl methacrylate) is not readily

available in published literature, its performance can be inferred from the well-established

properties of fluorinated acrylic polymers. These polymers are known for their low surface

energy and hydrophobicity, which are strong indicators of excellent moisture barrier

characteristics. The inclusion of a nonafluorohexyl side chain is expected to significantly

impede the permeation of water molecules through the polymer matrix.

Comparative Analysis of Polymer Film WVTR
The following table summarizes the WVTR for various polymer films commonly used in

packaging applications. A lower WVTR value indicates a better moisture barrier. The values are

provided for context and comparison.
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Polymer Film
Water Vapor Transmission
Rate (WVTR) (g/m²/day)

Test Conditions

Poly(nonafluorohexyl

methacrylate)

Expected to be low (specific

data not available)
-

High-Density Polyethylene

(HDPE)
4.7 - 7.8[1] 38°C, 90% RH

Low-Density Polyethylene

(LDPE)
16 - 23[1] 38°C, 90% RH

Biaxially Oriented

Polypropylene (BOPP)
3.9 - 6.2[1] 38°C, 90% RH

Polyethylene Terephthalate

(PET)
16 - 20[1] 38°C, 90% RH

Polyvinyl Chloride (PVC)
19.7 - 31.5 (normalized to 1

mil)[2]
38°C, 95% RH

Ethylene Vinyl Alcohol (EVOH)
22 - 124 (dependent on

ethylene content)[1]
38°C, 90% RH

Polytetrafluoroethylene (PTFE) 5 (normalized)[3] -

Perfluoroalkoxy Alkane (PFA) 8 (normalized)[3] -

Polychlorotrifluoroethylene

(PCTFE)
Excellent barrier properties[3] -

Polyvinylidene Fluoride

(PVDF)

Outstanding permeation

resistance[3]
-

Note: The WVTR of poly(nonafluorohexyl methacrylate) is anticipated to be in the lower range

of these values, comparable to or better than other fluoropolymers, due to its chemical

structure. Experimental verification is required for a precise determination.

Experimental Protocols for WVTR Measurement
To ensure accurate and reproducible WVTR data, standardized testing methodologies are

crucial. The following are detailed protocols based on ASTM standards.
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Gravimetric Method (ASTM E96/E96M)
This method, also known as the "cup method," determines WVTR by measuring the weight

change of a test cup containing either a desiccant or water.

Objective: To measure the rate of water vapor movement through a polymer film.

Apparatus: Test dish, controlled environmental chamber, analytical balance.

Procedure:

Sample Preparation: Cut a circular sample of the polymer film, ensuring it is free of

defects.

Test Assembly (Desiccant Method):

Place a desiccant (e.g., anhydrous calcium chloride) in the test dish.

Place the film sample over the mouth of the dish and seal it with wax or a gasket to

ensure a vapor-tight seal.

Test Assembly (Water Method):

Fill the test dish with distilled water to a specified level.

Seal the film sample over the mouth of the dish as described above.

Equilibration and Weighing:

Weigh the entire assembly with an analytical balance.

Place the assembly in a controlled environmental chamber at a specific temperature

and relative humidity (e.g., 38°C and 90% RH).

Periodically remove the assembly and weigh it. The time between weighings should be

sufficient to obtain a significant weight change.

Calculation: The WVTR is calculated from the rate of weight gain (Desiccant Method) or

weight loss (Water Method) over time, divided by the exposed film area.[4][5][6][7][8]
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Instrumental Method using a Modulated Infrared Sensor
(ASTM F1249)
This method provides a more rapid and often more sensitive measurement of WVTR.

Objective: To determine the WVTR of plastic films and sheeting using a modulated infrared

sensor.

Apparatus: A WVTR test instrument with a modulated infrared sensor (e.g., MOCON

PERMATRAN-W®).

Procedure:

Sample Preparation: A sample of the film is cut to the size required by the instrument's test

cell.

Mounting: The film is clamped in a diffusion cell, creating a sealed barrier between two

chambers.

Test Cycle:

A controlled flow of dry nitrogen gas is passed through one chamber, while the other

chamber is exposed to a controlled high relative humidity at a set temperature.

Water vapor that permeates through the film is carried by the nitrogen gas to a

modulated infrared sensor.

The sensor specifically detects the concentration of water vapor.

Data Acquisition: The instrument's software calculates the steady-state WVTR and reports

it in g/m²/day.[9][10][11][12][13]

Logical Framework for Polymer Selection
The choice of a polymer for moisture-sensitive applications depends on a balance of

properties. The following diagram illustrates the relationship between key polymer

characteristics and their suitability as moisture barriers.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.intertek.com/polymers-plastics/testlopedia/wvtr-astm-f1249/
https://infinitalab.com/blogs/astm-f1249-how-wvtr-testing-evaluates-packaging-film-moisture-resistance/
https://matestlabs.com/test-standards/astm-f1249/
https://global.saicheng.cn/product/astm-f1249.html
https://labsinus.com/astm-f1249/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polymer Selection Logic for Moisture Barrier Films

Polymer Characteristics

Key Properties

Performance Outcome

Chemical Structure

Hydrophobicity

e.g., Fluorination

Crystallinity

Low Free Volume

Densely packed chains

Additives / Coatings

Tortuous Path for Molecules

e.g., Metallization

Film Thickness

Low Water Vapor
Transmission Rate (WVTR)

Inversely proportional

Click to download full resolution via product page

Caption: Logical flow from polymer characteristics to low WVTR.

This guide provides a framework for comparing poly(nonafluorohexyl methacrylate) films with

other polymers for applications requiring a high degree of moisture protection. While direct

WVTR data is pending experimental determination, the inherent properties of fluorinated

acrylates suggest they are a promising class of materials for such demanding applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b167916?utm_src=pdf-body-img
https://www.benchchem.com/product/b167916?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Water Vapor Transmission Rate - Poly Print [polyprint.com]

2. wordsmithingbyfoster.com [wordsmithingbyfoster.com]

3. curbellplastics.com [curbellplastics.com]

4. ASTM E96: Water Vapor Testing Explained [Video] - ANSI Blog [blog.ansi.org]

5. Interpretation of ASTM E96 (Test Method for Water Vapor Transmission Rate (WVTR) of
Materials)-Guangzhou Shounuo Scientific Instrument Co., Ltd [gzsnyq.com]

6. Water Vapor Transmission Test ASTM E96 for Textiles [darongtester.com]

7. ametekmocon.com [ametekmocon.com]

8. infinitalab.com [infinitalab.com]

9. Water Vapor Transmission Rate (WVTR) ASTM F1249 [intertek.com]

10. infinitalab.com [infinitalab.com]

11. matestlabs.com [matestlabs.com]

12. global.saicheng.cn [global.saicheng.cn]

13. labsinus.com [labsinus.com]

To cite this document: BenchChem. [Water vapor transmission rate of poly(nonafluorohexyl
methacrylate) films]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167916#water-vapor-transmission-rate-of-poly-
nonafluorohexyl-methacrylate-films]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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